
Methyl linolelaidate CAS number and synonyms.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl linolelaidate

Cat. No.: B149864 Get Quote

An In-depth Technical Guide to Methyl Linolelaidate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl Linolelaidate, including its

chemical identity, physicochemical properties, and biological significance. Detailed

experimental protocols and a summary of its role in metabolic pathways are presented to

support research and development activities.

Chemical Identity
CAS Number: 2566-97-4[1][2][3][4]

Molecular Formula: C₁₉H₃₄O₂[1][4][5][6][7]

IUPAC Name: methyl (9E,12E)-octadeca-9,12-dienoate[1][2]

Synonyms
Methyl linolelaidate is known by a variety of synonyms, which are crucial for comprehensive

literature and database searches.
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Synonym Source

Linolelaidic acid methyl ester [2][3][5][8]

Methyl trans,trans-9,12-octadecadienoate [1][2][3][5]

Methyl (E,E)-9,12-octadecadienoate [8]

(9E,12E)-9,12-Octadecadienoic acid methyl

ester
[9]

(E,E)-9,12-Octadecadienoic acid, methyl ester [9]

Methyl 9-trans-12-trans-octadecadienoate [8][9]

Linolelaidic acid methyl [8][9][10]

Methyl linoelaidate [8]

C18:2 (trans-9,12) [8]

Methyl linoleaidate [8]

9,12-Octadecadienoic acid, methyl ester,

(9E,12E)-
[2]

9,12-Octadecadienoic acid, methyl ester, (E,E)- [9][10][11]

Linoelaidic acid methyl ester [2]

Physicochemical and Spectral Data
A summary of the key physicochemical and spectral properties of methyl linolelaidate is

provided below. This data is essential for its identification, characterization, and handling in a

laboratory setting.
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Property Value Source

Molecular Weight 294.47 g/mol [1][4][5][7][11][12]

Appearance Colorless to pale yellow liquid [6][9]

Density 0.88 g/mL at 25°C [6][13]

Refractive Index 1.4580 - 1.4620 [12]

Flash Point -1°C [12]

Solubility
Soluble in organic solvents,

limited in water
[6][9][13]

¹³C NMR (CDCl₃, ppm)

174.1, 130.2, 128.0, 51.4,

34.1, 31.6, 29.7, 29.4, 29.2,

27.2, 25.7, 25.0, 22.6, 14.1

[8]

GC-MS Major Fragments (m/z) 67, 81, 95, 110, 294 [1][8]

Biological Significance and Applications
Methyl linolelaidate, as a trans fatty acid methyl ester, exhibits distinct biological activities

compared to its cis isomer, methyl linoleate. It is a valuable compound for studying lipid

metabolism and has potential applications in various fields.

Lipid Metabolism Research: It serves as a tool to investigate the metabolic fate and effects of

trans fatty acids. While its cis counterpart, methyl linoleate, is a precursor for arachidonic

acid and prostaglandins, methyl linolelaidate is metabolized differently, influencing lipid

profiles and cellular signaling.

Antimicrobial Activity: Studies have shown that methyl linolelaidate possesses enhanced

antibacterial activity against Gram-positive bacteria compared to methyl linoleate, which is

attributed to the greater membrane-disrupting capability of the trans configuration.[12][13]

Inhibition of Lipid Peroxidation: It has been reported to have inhibitory effects on lipid

peroxidation and the production of reactive oxygen species.[11][12] The proposed

mechanism involves the modulation of lipoxygenase or cyclooxygenase enzyme activities.

[11][12]
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Synthetic Intermediate: Methyl linolelaidate is a useful intermediate in organic synthesis.

For instance, it is a precursor for the preparation of epoxy and hydroxy derivatives of

octadecenoic acid, which have applications in the development of lubricants and other

oleochemicals.[6]

Food and Cosmetics: It finds use as a flavoring agent in the food industry and as an

emollient in cosmetic formulations.[6][9]

Experimental Protocols
Synthesis of Methyl Linolelaidate via Isomerization of
Methyl Linoleate
This protocol describes a general procedure for the synthesis of methyl linolelaidate by the

isomerization of methyl linoleate, a common and readily available starting material. The method

is based on alkali-isomerization, which promotes the conversion of the cis double bonds to the

more stable trans configuration.

Materials:

Methyl linoleate (high purity)

Ethylene glycol

Potassium hydroxide (KOH)

Methanol

Hexane

Saturated sodium chloride solution

Anhydrous magnesium sulfate

Rotary evaporator

Separatory funnel
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Standard glassware for reflux and extraction

Procedure:

A solution of potassium hydroxide in ethylene glycol (e.g., 1-2 M) is prepared by carefully

dissolving KOH pellets in ethylene glycol with stirring, potentially with gentle heating.

Methyl linoleate is added to the alkaline ethylene glycol solution in a round-bottom flask

equipped with a reflux condenser.

The reaction mixture is heated to a specific temperature (e.g., 180°C) and maintained for a

set period (e.g., 15-30 minutes) to induce isomerization. The progress of the reaction can be

monitored by techniques such as gas chromatography (GC).

After the desired level of isomerization is achieved, the reaction mixture is cooled to room

temperature.

The mixture is transferred to a separatory funnel and diluted with water and hexane.

The organic layer containing the methyl esters is washed sequentially with water and

saturated sodium chloride solution to remove ethylene glycol and potassium hydroxide.

The separated organic layer is dried over anhydrous magnesium sulfate.

The solvent is removed under reduced pressure using a rotary evaporator to yield the crude

product containing a mixture of fatty acid methyl esters, enriched in methyl linolelaidate.

Further purification to isolate pure methyl linolelaidate can be achieved by techniques such

as low-temperature crystallization from an appropriate solvent (e.g., acetone) or preparative

chromatography.

Involvement in Metabolic Pathways
Methyl linolelaidate, as a trans fatty acid, is expected to enter the general fatty acid

metabolism pathways. However, its stereochemistry influences its recognition by enzymes and

subsequent metabolic fate compared to the naturally occurring cis isomer. The following

diagram illustrates a simplified workflow for studying the impact of fatty acid methyl esters on

cellular lipid metabolism.
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Experimental Workflow: Studying Fatty Acid Metabolism

Cell Culture
(e.g., Hepatocytes)

Treatment with
Methyl Linolelaidate

Introduce exogenous fatty acid

Incubation
(Time Course)

Allow for cellular uptake
and metabolism

Lipid Extraction

Isolate lipid components

Gene Expression Analysis
(qPCR, RNA-seq)

Analyze transcriptional changes
in metabolic genes

Protein Analysis
(Western Blot, Proteomics)

Analyze changes in protein
expression and modification

Assessment of
Cellular Phenotype

(e.g., Lipid Droplet Accumulation)

Observe morphological and
functional changes

Analysis of Cellular Lipids
(GC-MS, LC-MS)

Quantify changes in
lipid profiles

Data Integration and
Pathway Analysis

Synthesize multi-omics data Synthesize multi-omics data

Synthesize multi-omics data Synthesize multi-omics data

Click to download full resolution via product page

Caption: Experimental workflow for investigating the cellular effects of methyl linolelaidate.
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The metabolism of fatty acids is a central process for energy production and the synthesis of

structural and signaling lipids. Exogenous fatty acids like methyl linolelaidate are taken up by

cells and can be channeled into various pathways, including beta-oxidation for energy or

incorporation into complex lipids like triglycerides and phospholipids. The trans configuration of

methyl linolelaidate can lead to altered enzyme kinetics and potentially disrupt normal lipid

homeostasis, making it a subject of interest in studies of metabolic syndrome and related

disorders.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b149864#methyl-linolelaidate-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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